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Compound of Interest

Compound Name: 3-(Ethylamino)pyrrolidine

Cat. No.: B038164

Essential Safety and Handling Guide for 3-
(Ethylamino)pyrrolidine

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 3-(Ethylamino)pyrrolidine. It outlines
the necessary personal protective equipment (PPE), safe handling procedures, and disposal
plans to ensure a secure laboratory environment.

Physicochemical and Safety Data

The following table summarizes key quantitative data for 3-(Ethylamino)pyrrolidine and its
related compounds. This information is critical for safe handling and emergency preparedness.
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Property Value Source

Molecular Formula CeH1aN2 [1]

Molecular Weight 114.19 g/mol [1]
Colorless to almost colorless

Appearance o [1]
clear liquid

Boiling Point 176 °C [1]

Density 0.92 g/cm?3 [1]
Causes severe skin burns and

GHS Hazard Statements [2][3]
eye damage.

Note: Properties may vary slightly between different isomers and derivatives.

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to prevent exposure. The following table details
the required equipment for handling 3-(Ethylamino)pyrrolidine.
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Body Part

Required PPE

Specification and
Rationale

Hands

Chemical-resistant gloves

(e.g., Nitrile, Neoprene)

Gloves must be inspected
before use and changed
regularly, or immediately if
contaminated. Use proper
glove removal technique to

avoid skin contact[4].

Eyes/Face

Safety glasses with side

shields and a face shield

Provides protection against
splashes and vapors. Use
equipment tested and
approved under appropriate
government standards such as
NIOSH (US) or EN 166 (EU)

[2].

Body

Laboratory coat, flame-
retardant antistatic protective
clothing

A lab coat should be worn at
all times. For larger quantities
or procedures with a higher
risk of splashing, chemical-
resistant aprons or suits are

recommended.

Respiratory

Respirator with appropriate
filter cartridge (e.g., for organic

vapors and ammonia)

Required when working in
poorly ventilated areas or
when vapors/aerosols may be
generated. Ensure the
respirator is approved by
NIOSH or an equivalent

authority.

Operational Plan: Handling and Storage

Adherence to a strict operational workflow is crucial for safety. The following diagram and

procedural steps outline the safe handling of 3-(Ethylamino)pyrrolidine from receipt to

disposal.
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Workflow for Safe Handling and Disposal
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Step-by-Step Handling and Storage Protocol:
e Preparation:
o Always work in a well-ventilated area, preferably a chemical fume hood.

o Before handling, ensure that an eyewash station and safety shower are readily
accessible[5].

o Don all required PPE as specified in the table above[2].

e Handling:

o

Avoid direct contact with skin and eyes[2].

[¢]

Do not breathe vapors or mists[2].

[¢]

Use non-sparking tools and ground all equipment to prevent static discharge[6].

[e]

Keep the container tightly closed when not in use[4].

o

Do not eat, drink, or smoke in the handling area.
o Storage:

o Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents and acids[6][7].

o Store locked up[2][6].

o Keep containers tightly sealed to prevent exposure to moisture[7].

Emergency and First Aid Procedures

In case of exposure, immediate action is critical.
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult or stops, provide artificial respiration.

Seek immediate medical attention[2].

Immediately remove all contaminated clothing.
) Rinse the affected skin area with plenty of water
Skin Contact ) ) ) )
for at least 15 minutes. Seek immediate medical

attention[2].

Immediately rinse eyes cautiously with plenty of

water for at least 15 minutes, removing contact
Eye Contact ] )

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention[2].

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention[2].

Spill and Disposal Plan

Proper containment and disposal are essential to prevent environmental contamination and
further exposure.

Spill Response:

Evacuate: Immediately evacuate non-essential personnel from the spill area.

o Ventilate: Ensure the area is well-ventilated.

o Contain: Absorb the spill with inert, non-combustible material such as sand, earth, or
vermiculite[8]. Do not use combustible materials like sawdust.

o Collect: Use non-sparking tools to collect the absorbed material and place it in a suitable,
sealed container for disposal[6][8].

» Decontaminate: Clean the spill area thoroughly.
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Disposal Protocol:

o Dispose of surplus and non-recyclable solutions through a licensed disposal company[2][4].

e Do not allow the product to enter drains or waterways[2][4].

» Dispose of contaminated packaging in the same manner as the unused product[4]. All
disposal activities must be in accordance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


http://www.angenechemical.com/sds/376591-05-8.pdf
https://www.cdhfinechemical.com/images/product/msds/37_630247249_PYRROLIDINECASNO123-75-1MSDS.pdf
http://www.angenechemical.com/sds/376591-05-8.pdf
https://www.cdhfinechemical.com/images/product/msds/37_630247249_PYRROLIDINECASNO123-75-1MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_630247249_PYRROLIDINECASNO123-75-1MSDS.pdf
https://www.benchchem.com/product/b038164?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/43847
http://www.angenechemical.com/sds/376591-05-8.pdf
https://www.tcichemicals.com/BE/en/sds/B1581_EU_6N.pdf
https://www.cdhfinechemical.com/images/product/msds/37_630247249_PYRROLIDINECASNO123-75-1MSDS.pdf
https://nrf.aux.eng.ufl.edu/_files/msds/2/NMP.pdf
https://www.fishersci.com/store/msds?partNumber=AC132080025&countryCode=US&language=en
https://static.cymitquimica.com/products/10/pdf/sds-F090994.pdf
https://cameochemicals.noaa.gov/chemical/1409
https://www.benchchem.com/product/b038164#personal-protective-equipment-for-handling-3-ethylamino-pyrrolidine
https://www.benchchem.com/product/b038164#personal-protective-equipment-for-handling-3-ethylamino-pyrrolidine
https://www.benchchem.com/product/b038164#personal-protective-equipment-for-handling-3-ethylamino-pyrrolidine
https://www.benchchem.com/product/b038164#personal-protective-equipment-for-handling-3-ethylamino-pyrrolidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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